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Compound of Interest

Compound Name:
4-Iodo-2-methoxy-3-

methylpyridine

Cat. No.: B12505440

Get Quote

Executive Summary
Target Molecule: 4-Iodo-2-methoxy-3-methylpyridine[1][2][3]

CAS Number: 1227515-22-1[2]

Molecular Formula: C

H

INO[2]

Primary Application: Intermediate for Suzuki-Miyaura cross-coupling in the synthesis of

pyrazolopyridine-based GLP-1 receptor agonists (e.g., Compound 6g in EP3517538A1).[2]

Synthetic Challenge: The primary difficulty lies in the regioselective introduction of the iodine

atom at the C4 position in the presence of the C3-methyl group, and the subsequent

installation of the C2-methoxy group without displacing the labile C4-iodide.
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To design a robust synthetic route, we must analyze the electronic properties of the pyridine

ring. The C3-methyl group blocks the C3 position but also sterically hinders C2 and C4. The

C2-methoxy group is an ortho, para-director, which would direct electrophilic iodination to C5

(undesired).[2] Therefore, a direct iodination of 2-methoxy-3-methylpyridine is not viable.[2]

We propose a Functional Group Interconversion (FGI) strategy relying on the activation of the

C4 position via N-oxide chemistry, followed by a high-fidelity Sandmeyer Iodination and a

regioselective Nucleophilic Aromatic Substitution (S

Ar).[2]

Strategic Disconnections[2]
C2-OMe Bond Formation: Best achieved via S

Ar on a 2-halo precursor. 2-Fluoro is preferred over 2-Chloro to ensure selectivity over the
C4-Iodo group.[2]

C4-Iodo Bond Formation: Best achieved via Sandmeyer reaction from a 4-amino precursor.

C4-Amino Installation: Best achieved via nitration of the pyridine N-oxide.

4-Iodo-2-methoxy-3-methylpyridine
(Target)
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Figure 1: Retrosynthetic logic flow prioritizing regioselectivity.

Detailed Synthetic Protocol
Phase 1: Activation and C4-Functionalization
The objective is to install a nitrogen handle at C4. The 2-chloro-3-methylpyridine starting

material is oxidized to its N-oxide to activate the C4 position for electrophilic nitration.[2]

Step 1: N-Oxidation[2]
Reagents: 2-Chloro-3-methylpyridine, m-Chloroperbenzoic acid (mCPBA) or H

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://patents.google.com/patent/WO2018056453A1/en
https://patents.google.com/patent/WO2018056453A1/en
https://patents.google.com/patent/WO2018056453A1/en
https://patents.google.com/patent/WO2018056453A1/en
https://www.benchchem.com/product/b12505440/docs?utm_src=pdf-body-img#technical-guide-synthesis-of-4-iodo-2-methoxy-3-methylpyridine
https://patents.google.com/patent/WO2018056453A1/en
https://patents.google.com/patent/WO2018056453A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12505440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


O

/Urea-TFAA.[2]

Conditions: DCM, 0°C to RT, 12 h.

Mechanism: Electrophilic attack of the pyridine nitrogen on the peracid oxygen.

Outcome: 2-Chloro-3-methylpyridine N-oxide.[2]

Step 2: Regioselective Nitration[2]
Reagents: Fuming HNO

, Conc. H

SO

.

Conditions: 100°C, 2-4 h.

Rationale: The N-oxide group activates the C4 position towards nucleophilic attack, but in

standard nitration (electrophilic), the N-oxide directs to C4 via a specific mechanism involving

the NO

attack on the activated species.[2] The C3-methyl group sterically hinders C2 and C4, but C4
is electronically favored over C2/C6 in N-oxides.

Outcome:2-Chloro-3-methyl-4-nitropyridine N-oxide.

Step 3: Reduction to Amine
Reagents: Iron powder (Fe), NH

Cl, Ethanol/Water (3:1).[2]

Conditions: Reflux, 2 h.

Mechanism: Single electron transfer reduction of the nitro group to the amine. This step

typically also deoxygenates the N-oxide (restoring the pyridine) under these conditions, or a
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separate PCl

step can be used prior to nitro reduction.[2]

Outcome:4-Amino-2-chloro-3-methylpyridine.

Phase 2: Iodination (Sandmeyer Reaction)
This is the critical step to install the iodine atom.[2]

Step 4: Diazotization and Iodination
Reagents: NaNO

, H

SO

(20%), KI (Potassium Iodide).[2]

Protocol:

Suspend 4-amino-2-chloro-3-methylpyridine in dilute H

SO

at 0-5°C.

Add aqueous NaNO

dropwise to form the diazonium salt.

Add an aqueous solution of KI dropwise.

Allow to warm to RT and then heat to 60°C to facilitate N

evolution.

Key Control: Maintain temperature <5°C during diazotization to prevent phenol formation.

Outcome:2-Chloro-4-iodo-3-methylpyridine.
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Phase 3: Regioselective Methoxylation
Direct methoxylation of the 2-chloro-4-iodo intermediate poses a risk: the C4-iodo group is a

labile leaving group and may compete with C2-chloro for displacement by methoxide.[2] To

ensure C2 selectivity, we employ a Halogen Exchange (Halex) strategy to convert C2-Cl to C2-

F, creating a significant reactivity differential (F >> I for S

Ar).[2]

Step 5: Halogen Exchange (Optional but Recommended)[2]
Reagents: KF (spray-dried), 18-Crown-6, Sulfolane or DMSO.[2]

Conditions: 140°C, 4 h, anhydrous.

Mechanism: Nucleophilic aromatic substitution where F displaces Cl. The C4-I bond is

weaker but C2 is more activated by the ring nitrogen for attack by the "hard" fluoride ion.

Outcome:2-Fluoro-4-iodo-3-methylpyridine.

Step 6: Methoxylation[2]
Reagents: Sodium Methoxide (NaOMe) or Lithium Methoxide (LiOMe), Methanol.[2]

Conditions: Reflux (65°C), 1-2 h.

Mechanism: S

Ar.

Selectivity Logic:

Substrate: 2-Fluoro-4-iodo-3-methylpyridine.[2][4][5][6][7]

Leaving Group Ability: F >>> I (in S

Ar).

Site Activation: C2 (ortho to N) > C4 (para to N).

Result: Exclusive displacement of Fluorine at C2.
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Outcome:4-Iodo-2-methoxy-3-methylpyridine (Target).

Experimental Data & Process Controls
Reaction Workflow Visualization
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Figure 2: Step-by-step synthetic workflow with critical intermediates.[2]
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Reagent Stoichiometry & Safety Table
Step Reagent Equiv. Critical Safety Note

Nitration Fuming HNO 5.0

Exothermic; delayed

exotherm risk.[2]

Maintain strict temp

control.

Reduction Fe Powder 4.0

Pyrophoric potential of

dry iron waste. Keep

wet.

Sandmeyer NaNO 1.1

Toxic gas (NO

) evolution.[2] Use

efficient scrubbing.

Halex KF / 18-C-6 2.0 / 0.1

18-Crown-6 is toxic.[2]

Sulfolane requires

high temp workup.

S

Ar
NaOMe 1.05

Moisture sensitive.

Excess base may

attack C4-I.

Troubleshooting & Optimization
Issue: Low Regioselectivity in Methoxylation
If skipping the Halex step (Step 5) and reacting 2-Chloro-4-iodo-3-methylpyridine directly with

NaOMe:

Risk: Formation of 4-methoxy-2-chloropyridine (via C4 attack) or 2,4-dimethoxypyridine.[2]

Mitigation: Use Lithium Methoxide (LiOMe) instead of NaOMe.[2] The lithium cation

coordinates tightly with the ring nitrogen, directing the alkoxide attack to the C2 position

(Complex Induced Proximity Effect).[2]

Alternative: Perform the methoxylation on the 4-amino-2-chloro intermediate (Step 2

product). The amino group deactivates the ring, requiring harsher conditions (Pd-catalyzed
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Buchwald etherification), but it guarantees C2 selectivity as C4 is blocked by the amine.[2]

Issue: Iodine Loss during Sandmeyer
Cause: Overheating or radical side reactions.

Solution: Use t-Butyl Nitrite (tBuONO) and Iodine (I

) in acetonitrile (non-aqueous Sandmeyer).[2] This radical-mediated process is often cleaner
for electron-deficient pyridines.[2]

References
Patent Protocol (GLP-1 Agonists): Chugai Pharmaceutical Co Ltd.[2][3] Pyrazolopyridine

derivative having GLP-1 receptor agonist effect.[2][8] EP3517538A1. (Describes use of

Compound 6g). Available at: [2]

Regioselectivity in Pyridines:Nucleophilic C–H Etherification of Heteroarenes. NCBI.

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://patentimages.storage.googleapis.com/69/a1/93/e171d49523131a/US10280171.pdf
https://patents.google.com/patent/US11814381B2/en
https://patents.google.com/patent/US11814381B2/en
https://www.benchchem.com/product/b12505440/docs#technical-guide-synthesis-of-4-iodo-2-methoxy-3-methylpyridine
https://www.benchchem.com/product/b12505440/docs#technical-guide-synthesis-of-4-iodo-2-methoxy-3-methylpyridine
https://www.benchchem.com/product/b12505440/docs#technical-guide-synthesis-of-4-iodo-2-methoxy-3-methylpyridine
https://www.benchchem.com/product/b12505440/docs#technical-guide-synthesis-of-4-iodo-2-methoxy-3-methylpyridine
https://www.benchchem.com/product/b12505440?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12505440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12505440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

